![molecular formula C18H23N3O3S B5514988 [(3aS*,9bS*)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-7-methoxy-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol](/img/structure/B5514988.png)
[(3aS*,9bS*)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-7-methoxy-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to the queried molecule often involves complex reactions including cycloaddition and selective preparation methods. For example, 5-Amino-3-(pyrrol-2-yl)isoxazoles are prepared by reacting certain pyrroles with hydroxylamine in methanol, highlighting methodologies that may be relevant to synthesizing similar structures (Sobenina et al., 2005).
Molecular Structure Analysis
The molecular structure of related compounds has been determined by X-ray diffraction and spectroscopy, revealing detailed bond lengths, angles, and torsion angles, which are crucial for understanding the three-dimensional conformation of the molecule (Gumus et al., 2018).
Chemical Reactions and Properties
Reactive intermediates such as 1,3,4-Thiadiazolium-3-(unsubstituted) methanides demonstrate the rich chemistry of thiadiazole derivatives, showcasing reactions that could be pertinent to the queried compound's reactivity and synthesis pathways (Butler et al., 1998).
Physical Properties Analysis
The physical properties of chemically similar structures, including their molecular electrostatic potential and frontier molecular orbitals, have been analyzed to understand their behavior and interactions with other molecules. These properties are significant for the design and application of such compounds in various fields (Gumus et al., 2018).
Chemical Properties Analysis
Chemical properties such as reactivity and stability can be gleaned from theoretical calculations and experimental data. For instance, studies on compounds like 1,3,4-thiadiazoles show unique structural features and reactivity patterns, which are essential for understanding the chemical behavior of the studied compound (Butler et al., 1998).
properties
IUPAC Name |
[(3aS,9bS)-7-methoxy-2-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrol-3a-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3S/c1-11(2)16-19-20-17(25-16)21-7-14-13-5-4-12(23-3)6-15(13)24-10-18(14,8-21)9-22/h4-6,11,14,22H,7-10H2,1-3H3/t14-,18-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBGDTZDNDVCMOR-RDTXWAMCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C(S1)N2CC3C4=C(C=C(C=C4)OC)OCC3(C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=NN=C(S1)N2C[C@@H]3C4=C(C=C(C=C4)OC)OC[C@@]3(C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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